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Compound of Interest

Compound Name: Raltitrexed monohydrate

Cat. No.: B12044807

Get Quote

Executive Summary
Raltitrexed is a highly potent, quinazoline-based folate analogue and antimetabolite primarily

utilized in the management of advanced colorectal cancer[1]. Functioning as a direct and

specific inhibitor of thymidylate synthase (TS), it disrupts the de novo synthesis of thymidine

triphosphate (TTP), a critical nucleotide required exclusively for DNA replication[2]. For

researchers and drug development professionals, understanding the physicochemical

behavior, intracellular polyglutamation kinetics, and analytical characterization of its

monohydrate form (CAS 112887-68-0) is essential for formulation stability and pharmacological

optimization.

Physicochemical Properties & Molecular Identity
The monohydrate form of Raltitrexed exhibits specific thermodynamic and solubility profiles that

dictate its handling in both in vitro assays and clinical formulations. The presence of the water

molecule in the crystal lattice slightly alters its molecular weight and melting point compared to

the anhydrous base[3].

Table 1: Quantitative Physicochemical Data of Raltitrexed Monohydrate
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Property Value
Scientific Rationale /
Implication

Chemical Name Raltitrexed monohydrate

Hydration state impacts bulk

powder stability and

hygroscopicity.

CAS Registry Number 112887-68-0

Standard identifier for both the

base and monohydrate

forms[3].

Molecular Formula C₂₁H₂₂N₄O₆S · H₂O
Contains a quinazoline ring

and a glutamic acid moiety[3].

Molecular Weight 476.50 g/mol
Increased from the 458.49

g/mol anhydrous form[3].

Appearance Pale yellow crystalline powder

Coloration is driven by the

conjugated quinazoline

system[3].

Melting Point 180 - 184 °C
Indicates a highly stable

crystalline lattice[3].

Partition Coefficient (LogP) -1.2

Highly hydrophilic;

necessitates active transport to

enter cells[4].

Primary Target Thymidylate Synthase (TS)
Binds to the folate-binding site

of the TS enzyme[2].

Mechanistic Pathway: Intracellular Activation and
Target Inhibition
Because Raltitrexed is highly hydrophilic (LogP -1.2)[4], it cannot passively diffuse across the

lipid bilayer. Instead, it relies on the Reduced Folate Carrier (RFC) for intracellular transport[5].

The Causality of Polyglutamation: Once inside the cytoplasm, Raltitrexed acts as a substrate

for the enzyme folylpolyglutamate synthetase (FPGS)[5]. Why is this step critical? Natural

folates are polyglutamated to prevent them from effluxing out of the cell. Raltitrexed hijacks this
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mechanism. The addition of multiple glutamate residues drastically decreases the drug's

dissociation rate from Thymidylate Synthase[2]. This prolonged retention means that even after

the extracellular drug concentration drops, the intracellular polyglutamated metabolites

continue to exert potent cytotoxic effects, leading to DNA fragmentation and a phenomenon

known as "thymineless death"[5].
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Intracellular pharmacodynamic pathway of Raltitrexed leading to thymineless death.

Analytical Characterization: HPLC-UV Workflow
To verify the purity of Raltitrexed monohydrate and quantify its metabolites in cultured

cells[6], High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the

gold standard.

Causality in Method Design: The glutamic acid tail of Raltitrexed renders it highly polar and

ionizable. Using an unbuffered mobile phase would result in peak tailing and irreproducible

retention times. Therefore, a slightly acidic phosphate buffer (pH ~6.0) is utilized to control the

ionization state, ensuring sharp, symmetrical peaks on a reversed-phase C18 column. The

quinazoline ring provides a strong chromophore, making UV detection at 225 nm highly

sensitive.

Self-Validating Protocol Steps:

System Suitability (Validation): Inject a blank (mobile phase) to rule out column carryover.

Follow this with a certified Raltitrexed reference standard. The system is only validated for

sample analysis if the theoretical plate count exceeds 2000 and the tailing factor is < 1.5.

Sample Preparation: Solubilize Raltitrexed monohydrate in a mixture of mobile phase and

dimethyl sulfoxide (DMSO) to ensure complete dissolution of the crystalline lattice.

Isocratic Elution: Run the mobile phase (e.g., 80% Phosphate buffer pH 6.0 / 20%

Acetonitrile) at a flow rate of 1.0 mL/min.

Detection & Integration: Monitor absorbance at 225 nm. Integrate the peak area relative to

the reference standard to determine absolute purity.
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Step-by-step HPLC-UV analytical workflow for Raltitrexed characterization.
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In Vitro Pharmacological Assays: Thymidylate
Synthase Inhibition
Raltitrexed is one of the most potent antimetabolites in clinical use, demonstrating an IC₅₀ of

approximately 9 nM against L1210 cell growth in culture[7].

Causality in Model Selection: Why use the L1210 cell line? L1210 is a mouse lymphocytic

leukemia cell line characterized by an extremely rapid doubling time. Because Raltitrexed

specifically targets DNA synthesis during the S-phase of the cell cycle, rapidly dividing cells are

disproportionately affected, providing a highly sensitive and robust dynamic range for the

assay.

Self-Validating Cell Viability Protocol:

Cell Seeding: Plate L1210 cells in 96-well plates at a density of 5,000 cells/well in RPMI-

1640 medium supplemented with 10% dialyzed fetal bovine serum (dialyzed to remove

exogenous natural folates that could outcompete the drug).

Internal Calibration (Validation): Include a vehicle control (0.1% DMSO) to establish the

100% viability baseline, and a positive control (e.g., 5-Fluorouracil) to confirm the intrinsic

sensitivity of the specific cell passage.

Drug Treatment: Treat cells with a logarithmic dilution series of Raltitrexed monohydrate
(ranging from 0.1 nM to 1000 nM).

Incubation: Incubate for 72 hours. Causality: This duration allows the cells to undergo

multiple division cycles, ensuring all cells pass through the S-phase where "thymineless

death" is triggered.

Readout: Add an ATP-luminescence reagent (e.g., CellTiter-Glo) or MTT to quantify

metabolically active cells. Calculate the IC₅₀ using non-linear regression analysis.

References
Cancer Care Ontario. "Raltitrexed - Mechanism of Action and Pharmacokinetics." URL: [Link]

PatSnap Synapse. "What is the mechanism of Raltitrexed?" URL: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Raltitrexed
https://www.benchchem.com/product/b12044807/docs?utm_src=pdf-body#comprehensive-technical-profiling-of-raltitrexed-monohydrate-cas-112887-68-0
https://www.cancercareontario.ca/en/drugformulary/drugs/monograph/44216
https://synapse.patsnap.com/drug/raltitrexed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wikipedia. "Raltitrexed - Mechanism of Action." URL: [Link]

Gunasekara, N. S., & Faulds, D. (1998). "Raltitrexed. A review of its pharmacological

properties and clinical efficacy in the management of advanced colorectal cancer." Drugs,

55(3), 423-435. URL: [Link]

DrugFuture Chemical Index Database. "Raltitrexed (CAS 112887-68-0)." URL: [Link]

National Center for Biotechnology Information (NIH). "PubChem Compound Summary for

CID 135400182, Raltitrexed." URL: [Link]

Gibson, W., et al. (1993). "HPLC determination of metabolites in cultured cells." Biochemical

Pharmacology, 45, 863. URL: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Raltitrexed. A review of its pharmacological properties and clinical efficacy in the
management of advanced colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

2. cancercareontario.ca [cancercareontario.ca]

3. Raltitrexed [drugfuture.com]

4. Raltitrexed | C21H22N4O6S | CID 135400182 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. What is the mechanism of Raltitrexed? [synapse.patsnap.com]

6. Raltitrexed [drugfuture.com]

7. Raltitrexed - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Comprehensive Technical Profiling of Raltitrexed
Monohydrate (CAS 112887-68-0)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044807/docs#comprehensive-technical-profiling-
of-raltitrexed-monohydrate-cas-112887-68-0]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Raltitrexed
https://pubmed.ncbi.nlm.nih.gov/9530545/
https://www.drugfuture.com/chemdata/raltitrexed.html
https://pubchem.ncbi.nlm.nih.gov/compound/135400182
https://www.drugfuture.com/chemdata/raltitrexed.html
https://www.benchchem.com/product/b12044807?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/9530547/
https://pubmed.ncbi.nlm.nih.gov/9530547/
https://www.cancercareontario.ca/en/drugformulary/drugs/monograph/44021
https://www.drugfuture.com/chemdata/raltitrexed.html
https://pubchem.ncbi.nlm.nih.gov/compound/Raltitrexed
https://synapse.patsnap.com/article/what-is-the-mechanism-of-raltitrexed
https://www.drugfuture.com/chemdata/raltitrexed.html
https://en.wikipedia.org/wiki/Raltitrexed
https://www.benchchem.com/product/b12044807/docs#comprehensive-technical-profiling-of-raltitrexed-monohydrate-cas-112887-68-0
https://www.benchchem.com/product/b12044807/docs#comprehensive-technical-profiling-of-raltitrexed-monohydrate-cas-112887-68-0
https://www.benchchem.com/product/b12044807/docs#comprehensive-technical-profiling-of-raltitrexed-monohydrate-cas-112887-68-0
https://www.benchchem.com/product/b12044807/docs#comprehensive-technical-profiling-of-raltitrexed-monohydrate-cas-112887-68-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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